Cas no 199339-71-4 (Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-)

• Product Name: Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
• CAS No: 199339-71-4
• MF: C₉H₆O₂S
• MW: 178.207741260529
• CID: 98312
• PubChem ID: 11182957
• Update Time: 2025-11-01

Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
• 4-Hydroxy-1-benzothiophene-7-carbaldehyde
• 4-Hydroxybenzo[b]thiophene-7-carboxaldehyde
• 4-Hydroxybenzothiophen-7-carboxaldehyde
• EOS-60697
• 4-hydroxybenzo[b]thiophene-7-carbaldehyde
• 4-hydroxy-benzo[b]thiophene-7-carboxaldehyde
• 199339-71-4
• DTXSID10457900
• JXQGDDMZTWHASG-UHFFFAOYSA-N
• SCHEMBL3371199
• AC-30327
• 4-hydroxy-benzo[b]thiophene-7-carbaldehyde
• AKOS015856389
• Benzo[b]thiophene-7-carboxaldehyde, 4-hydroxy-

• Inchi： 1S/C9H6O2S/c10-5-6-1-2-8(11)7-3-4-12-9(6)7/h1-5,11H
• InChI Key： JXQGDDMZTWHASG-UHFFFAOYSA-N
• SMILES： S1C=CC2C(=CC=C(C=O)C1=2)O

Computed Properties

• Exact Mass: 178.00888
• Monoisotopic Mass: 178.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.447
• Boiling Point: 372.8 °C at 760 mmHg
• Flash Point: 179.2 °C
• PSA: 37.3

Additional information on Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-

Recent Advances in the Study of Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- (CAS: 199339-71-4) and Its Applications in Chemical Biology and Medicine

Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- (CAS: 199339-71-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors, anti-inflammatory drugs, and antimicrobial agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most significant advancements in the study of Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- is its role in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often associated with resistance to conventional therapies. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical development.

In addition to its applications in oncology, Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- has also been investigated for its anti-inflammatory properties. A recent study in the European Journal of Medicinal Chemistry reported that this compound can modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This finding suggests its potential utility in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study employed both in vitro and in vivo models to confirm the compound's efficacy and safety profile.

Another area of interest is the antimicrobial activity of Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- derivatives. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that certain structural modifications of this compound can enhance its activity against drug-resistant bacterial strains, including MRSA (Methicillin-Resistant Staphylococcus aureus). The study highlighted the importance of the aldehyde and hydroxy functional groups in mediating these effects, providing valuable insights for the design of next-generation antibiotics.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- to improve yield and purity. A 2023 paper in Organic Process Research & Development described a novel catalytic method for its synthesis, which minimizes the use of hazardous reagents and reduces environmental impact. This advancement is particularly relevant for large-scale pharmaceutical manufacturing, where efficiency and sustainability are critical considerations.

In conclusion, Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- (CAS: 199339-71-4) continues to be a versatile and valuable compound in chemical biology and medicinal chemistry. Its diverse applications, ranging from cancer therapy to anti-inflammatory and antimicrobial agents, underscore its importance in drug discovery and development. Future research should focus on further elucidating its mechanism of action and exploring its potential in combination therapies. The ongoing optimization of synthetic routes will also play a crucial role in facilitating its broader adoption in the pharmaceutical industry.